Cas no 2248290-77-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate
• CAS No: 2248290-77-7
• MF: C₁₆H₁₀FNO₄
• MW: 299.253307819366
• CID: 6152261
• PubChem ID: 165980822
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate
• EN300-6514485
• 2248290-77-7

• Inchi： 1S/C16H10FNO4/c1-9-6-7-12(13(17)8-9)16(21)22-18-14(19)10-4-2-3-5-11(10)15(18)20/h2-8H,1H3
• InChI Key： MORXKOVHAMJGMY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.05938596g/mol
• Monoisotopic Mass: 299.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate (CAS: 2248290-77-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate (CAS: 2248290-77-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindole-1,3-dione core and fluoro-methylbenzoate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of significant interest for drug discovery and development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to achieve efficient coupling of the isoindole-1,3-dione scaffold with the 2-fluoro-4-methylbenzoate group. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic and analytical efforts are critical for ensuring the reproducibility and scalability of the compound for further studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has shown significant activity against certain kinases and proteases, which are implicated in various disease pathways. Molecular docking studies suggest that the compound's binding affinity is attributed to the interactions between its fluoro-methylbenzoate group and the active sites of these enzymes. These findings highlight its potential as a lead compound for the development of new therapeutic agents.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate are underway. Early-stage in vivo studies have indicated favorable bioavailability and tissue distribution profiles, although detailed toxicological assessments are still required. Researchers are also exploring its potential applications in targeted drug delivery systems, leveraging its chemical stability and compatibility with various formulation techniques. These efforts aim to translate the compound's promising in vitro activity into clinically relevant outcomes.

The broader implications of this research extend to the development of novel chemical entities with enhanced efficacy and safety profiles. The unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate provide a valuable template for medicinal chemistry optimization. Future studies will likely focus on structure-activity relationship (SAR) analyses to identify derivatives with improved therapeutic indices. Additionally, collaborations between academic and industrial researchers are expected to accelerate the translation of these findings into preclinical and clinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-4-methylbenzoate (CAS: 2248290-77-7) represents a promising candidate for further exploration in the pharmaceutical sciences. Its synthetic accessibility, biological activity, and potential for optimization make it a compelling subject for ongoing and future research. As the field advances, this compound may contribute to the development of innovative therapies for a range of diseases, underscoring the importance of continued investigation and investment in this area.